4,6-Bis(4-methoxyphenyl)-2-{[2-oxo-2-(2-oxo-2H-chromen-3-yl)ethyl]sulfanyl}nicotinonitrile
4,6-Bis(4-methoxyphenyl)-2-{[2-oxo-2-(2-oxo-2H-chromen-3-yl)ethyl]sulfanyl}nicotinonitrile
Brand Name:
Vulcanchem
CAS No.:
313531-14-5
VCID:
VC0377703
InChI:
InChI=1S/C31H22N2O5S/c1-36-22-11-7-19(8-12-22)24-16-27(20-9-13-23(37-2)14-10-20)33-30(26(24)17-32)39-18-28(34)25-15-21-5-3-4-6-29(21)38-31(25)35/h3-16H,18H2,1-2H3
SMILES:
COC1=CC=C(C=C1)C2=CC(=NC(=C2C#N)SCC(=O)C3=CC4=CC=CC=C4OC3=O)C5=CC=C(C=C5)OC
Molecular Formula:
C31H22N2O5S
Molecular Weight:
534.6g/mol
4,6-Bis(4-methoxyphenyl)-2-{[2-oxo-2-(2-oxo-2H-chromen-3-yl)ethyl]sulfanyl}nicotinonitrile
CAS No.: 313531-14-5
Main Products
VCID: VC0377703
Molecular Formula: C31H22N2O5S
Molecular Weight: 534.6g/mol
![4,6-Bis(4-methoxyphenyl)-2-{[2-oxo-2-(2-oxo-2H-chromen-3-yl)ethyl]sulfanyl}nicotinonitrile - 313531-14-5](/images/no_structure.jpg)
| CAS No. | 313531-14-5 |
|---|---|
| Product Name | 4,6-Bis(4-methoxyphenyl)-2-{[2-oxo-2-(2-oxo-2H-chromen-3-yl)ethyl]sulfanyl}nicotinonitrile |
| Molecular Formula | C31H22N2O5S |
| Molecular Weight | 534.6g/mol |
| IUPAC Name | 4,6-bis(4-methoxyphenyl)-2-[2-oxo-2-(2-oxochromen-3-yl)ethyl]sulfanylpyridine-3-carbonitrile |
| Standard InChI | InChI=1S/C31H22N2O5S/c1-36-22-11-7-19(8-12-22)24-16-27(20-9-13-23(37-2)14-10-20)33-30(26(24)17-32)39-18-28(34)25-15-21-5-3-4-6-29(21)38-31(25)35/h3-16H,18H2,1-2H3 |
| Standard InChIKey | WGIRWSDIFIOVQM-UHFFFAOYSA-N |
| SMILES | COC1=CC=C(C=C1)C2=CC(=NC(=C2C#N)SCC(=O)C3=CC4=CC=CC=C4OC3=O)C5=CC=C(C=C5)OC |
| Canonical SMILES | COC1=CC=C(C=C1)C2=CC(=NC(=C2C#N)SCC(=O)C3=CC4=CC=CC=C4OC3=O)C5=CC=C(C=C5)OC |
| PubChem Compound | 1714836 |
| Last Modified | Nov 11 2021 |
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